Transition metal-free [3 + 3] annulation of cyclopropanols with β-enamine esters to assemble nicotinate derivatives†
Organic & Biomolecular Chemistry Pub Date: 2023-11-01 DOI: 10.1039/D3OB01662E
Abstract
A metal-free and efficient approach for the synthesis of structurally important nicotinates through 4-HO-TEMPO-mediated [3 + 3] annulation of cyclopropanols with β-enamine esters is presented. This protocol features high atom efficiency, green waste, simple operation and broad substrate scope. Moreover, the experiments of gram-scale synthesis and recovery of oxidants make this strategy more sustainable and practical.
![Graphical abstract: Transition metal-free [3 + 3] annulation of cyclopropanols with β-enamine esters to assemble nicotinate derivatives](http://scimg.chem960.com/usr/1/D3OB01662E.jpg)
![Transition metal-free [3 + 3] annulation of cyclopropanols with β-enamine esters to assemble nicotinate derivatives†](https://scimg.chem960.com/usr/1/D3OB01662E.jpg)
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